molecular formula C17H17ClN2O3S B2877844 N-allyl-2-{[(4-chlorophenyl)sulfonyl]anilino}acetamide CAS No. 339102-56-6

N-allyl-2-{[(4-chlorophenyl)sulfonyl]anilino}acetamide

Cat. No. B2877844
CAS RN: 339102-56-6
M. Wt: 364.84
InChI Key: NBAKQXWVYISGED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Unfortunately, specific information about the synthesis of “N-allyl-2-{[(4-chlorophenyl)sulfonyl]anilino}acetamide” is not available from the search results .


Molecular Structure Analysis

The molecular formula of “this compound” is C17H17ClN2O3S, and its molecular weight is 364.85 .


Chemical Reactions Analysis

Specific information about the chemical reactions involving “this compound” is not available from the search results .


Physical And Chemical Properties Analysis

Detailed physical and chemical properties of “this compound” are not available from the search results .

Scientific Research Applications

Sulfonamide Research and Development

N-allyl-2-{[(4-chlorophenyl)sulfonyl]anilino}acetamide is a compound that falls within the broader category of sulfonamides, which have been a focal point in scientific research due to their versatile applications in medicine and beyond. A comprehensive review of the patent literature between 2008 and 2012 on sulfonamides, including carbonic anhydrase inhibitors (CAIs) and COX2 inhibitors, reveals significant advancements in this domain. These compounds have been investigated for their antiglaucoma properties, antitumor activity, and potential in treating other diseases, highlighting the continuous need for novel sulfonamide derivatives for diverse therapeutic applications (Carta, Scozzafava, & Supuran, 2012).

Carbonic Anhydrase Inhibition for Antiglaucoma Therapy

The research on antiglaucoma CAIs has expanded significantly, with sulfonamides playing a crucial role in developing topical and systemic treatments to manage this condition. A patent review covering 2007-2013 underscores the progress in sulfonamide/sulfamide/sulfamate CAIs, including novel compounds incorporating NO-donating moieties and hybrids with prostaglandin analogs. This indicates a pressing demand for innovative CAIs to treat glaucoma, pointing to a vibrant area of ongoing scientific investigation (Masini, Carta, Scozzafava, & Supuran, 2013).

N-Ar Axis in Synthetic Organic Chemistry

This compound also pertains to the broader category of compounds studied for their synthetic organic chemistry applications based on the N-Ar axis. Research in this area has led to the development of chemoselective N-acylation reagents and chiral ligands for asymmetric synthesis, showcasing the utility of N-Ar axis-based compounds in medicinal chemistry and pharmaceutical development (Kondo & Murakami, 2001).

Mechanism of Action

The mechanism of action of “N-allyl-2-{[(4-chlorophenyl)sulfonyl]anilino}acetamide” is not available from the search results .

Safety and Hazards

Specific safety and hazard information for “N-allyl-2-{[(4-chlorophenyl)sulfonyl]anilino}acetamide” is not available from the search results .

Future Directions

The future directions for the research and application of “N-allyl-2-{[(4-chlorophenyl)sulfonyl]anilino}acetamide” are not clear from the search results .

properties

IUPAC Name

2-(N-(4-chlorophenyl)sulfonylanilino)-N-prop-2-enylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17ClN2O3S/c1-2-12-19-17(21)13-20(15-6-4-3-5-7-15)24(22,23)16-10-8-14(18)9-11-16/h2-11H,1,12-13H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NBAKQXWVYISGED-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCNC(=O)CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17ClN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.